
Application Note: Preparation of Acid Green 12
Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of standard stock solutions of

Acid Green 12 (C.I. 13425), a versatile dye used in various research and industrial

applications. Adherence to these protocols will ensure the accuracy, reproducibility, and safety

of your experimental procedures.

Introduction to Acid Green 12
Acid Green 12 is a synthetic organic dye belonging to the acid dye category.[1] It appears as a

dark green powder and is soluble in water and ethanol, producing a green-colored solution.[2]

[3][4] The dye is primarily utilized for dyeing protein-based fibers such as wool and silk, as well

as polyamides, leather, and paper.[2] In a research context, its distinct spectral properties make

it a useful tool in biological experiments for staining and visualizing specific cellular

components or tracking biomolecules. The mechanism of action in dyeing involves electrostatic

interactions between the sulfonic acid groups of the dye and protonated amino groups on a

substrate.

Quantitative Data and Physical Properties
The following table summarizes the key physical and chemical properties of Acid Green 12. It

is important to note that different sources may report varying molecular formulas and weights;

the most frequently cited values are presented here.
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Property Value References

C.I. Name Acid Green 12

CAS Number 10241-21-1

Colour Index Number 13425

Synonyms
Acid Complex Green B, Acid

Green BLN

Molecular Formula C₁₆H₁₁N₄NaO₆S

Molecular Weight 410.34 g/mol

Physical Appearance Dark green powder

Solubility Soluble in water and ethanol

Experimental Protocols
3.1. Materials and Equipment

Acid Green 12 powder (CAS: 10241-21-1)

Distilled or deionized water

Analytical balance (readable to 0.001 g)

Glass beakers or flasks

Graduated cylinders

Magnetic stirrer and stir bars

Spatula and weighing paper/boats

Volumetric flasks (for molar solutions)

Watertight storage bottles (amber glass or opaque polypropylene recommended)
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Personal Protective Equipment (PPE):

Safety goggles

Lab coat

Nitrile gloves

Dust mask or respirator (mandatory when handling dye powder)

3.2. Safety Precautions

Handling Powder: Always handle Acid Green 12 powder in a well-ventilated area or a

chemical fume hood to minimize inhalation of airborne particles. Wear a dust mask or an

approved respirator.

Contact: The dye may cause skin and eye irritation. Avoid all personal contact by wearing

appropriate PPE.

Spills: In case of a spill, sweep up the solid material carefully to avoid generating dust and

place it into a suitable container for disposal.

Storage: Store the dye powder in a cool, dry place in a tightly sealed container, away from

incompatible materials such as strong oxidizing agents.

3.3. Protocol 1: Preparation of a 1% (w/v) Stock Solution

This protocol is common for dyeing applications where precise molarity is not critical. A 1%

stock solution contains 1 gram of dye per 100 mL of solvent.

Weigh Dye: Using an analytical balance, accurately weigh 1.0 g of Acid Green 12 powder

and place it into a clean glass beaker.

Form a Paste: Add a small amount (~5-10 mL) of distilled water to the powder. Mix

thoroughly with a spatula or glass rod to form a smooth, homogenous paste. This "pasting

up" step is crucial to prevent clumping and ensure the dye dissolves completely.
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Dissolve Dye: Gradually add hot distilled water in increments while stirring continuously, for

instance, with a magnetic stirrer. Hot water aids in the dissolution of the dye powder.

Adjust Final Volume: Continue adding distilled water until the total volume of the solution

reaches 100 mL.

Store Solution: Transfer the solution to a clearly labeled, watertight storage bottle. Stock

solutions can typically be stored for several weeks, though it is best practice to prepare them

fresh. If the solution appears cloudy or forms a gel upon cooling, gently warm it before use.

3.4. Protocol 2: Preparation of a 1 mM Molar Stock Solution

This protocol is intended for biological or chemical applications where a precise molar

concentration is required.

Calculate Mass: Determine the mass of Acid Green 12 needed. To prepare 100 mL of a 1

mM solution, use the following calculation:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.001 mol/L × 0.1 L × 410.34 g/mol = 0.041 g (or 41 mg)

Weigh Dye: Accurately weigh 41 mg of Acid Green 12 powder and transfer it to a 100 mL

beaker.

Form a Paste: Add a small volume (~5 mL) of distilled water and mix to create a uniform

paste.

Dissolve and Transfer: Add approximately 70-80 mL of distilled water to the beaker and stir

until the dye is fully dissolved. Quantitatively transfer the solution to a 100 mL volumetric

flask.

Adjust to Final Volume: Rinse the beaker with small amounts of distilled water and add the

rinsate to the volumetric flask to ensure all dye is transferred. Carefully add distilled water to

the flask until the bottom of the meniscus reaches the calibration mark.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1593922?utm_src=pdf-body
https://www.benchchem.com/product/b1593922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenize and Store: Cap the volumetric flask and invert it several times to ensure the

solution is homogenous. Transfer to a labeled storage bottle and store in a cool, dark place.

Workflow Visualization
The following diagram illustrates the generalized workflow for preparing an Acid Green 12
stock solution.
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Caption: A flowchart of the key steps for preparing Acid Green 12 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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